Cas no 620948-97-2 (2-AZABICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER)

• Product Name: 2-AZABICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• CAS No: 620948-97-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 3251339
• PubChem ID: 9942533
• Update Time: 2025-04-21

2-AZABICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-AZABICYCLO[2.2.2]OCTANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• 620948-97-2
• SCHEMBL24716574
• 1,1-Dimethylethyl 2-azabicyclo[2.2.2]octane-2-carboxylate
• DTXSID101196051

• Inchi： 1S/C12H21NO2/c1-12(2,3)15-11(14)13-8-9-4-6-10(13)7-5-9/h9-10H,4-8H2,1-3H3
• InChI Key： OSXUZKGAENAZOZ-UHFFFAOYSA-N
• SMILES： C12CCC(CC1)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 211.157228913Da
• Monoisotopic Mass: 211.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų